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Compound of Interest

Compound Name: 2-Amino-5-iodo-3-nitropyridine

Cat. No.: B152466

An In-Depth Technical Guide to the Safe Handling of 2-Amino-5-iodo-3-nitropyridine
For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive overview of the essential safety and handling
precautions for 2-Amino-5-iodo-3-nitropyridine. As a Senior Application Scientist, the
following content is synthesized from authoritative safety data and field-proven best practices
to ensure the well-being of laboratory personnel and the integrity of research. The causality
behind each recommendation is explained to foster a deeper understanding of risk mitigation.

Compound Profile and Hazard Identification

2-Amino-5-iodo-3-nitropyridine is a versatile organic intermediate utilized in the synthesis of
pharmaceuticals and agrochemicals.[1] Its molecular structure, featuring an amino group, a
nitro group, and an iodine substituent on a pyridine ring, contributes to its utility as a building
block in creating biologically active molecules.[1] However, these same functional groups are
the source of its inherent chemical and toxicological hazards.

Physical and Chemical Properties

A foundational understanding of the compound's properties is critical for safe handling.
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Property Value Source

Molecular Formula CsHalN3O:2 [1112]

Molecular Weight 265.01 g/mol [1][2]
Pale yellow to light brown

Appearance [1]
powder

Melting Point 230-236 °C [1]

Solubility Water solubility: 3 g/l (20 °C) [3]

GHS Hazard Classification

2-Amino-5-iodo-3-nitropyridine is classified as hazardous under the Globally Harmonized

System (GHS). The primary risks are associated with acute toxicity and irritation.

Hazard Class Category GHS Statement Source
o H302: Harmful if
Acute Toxicity, Oral Category 4 [2]
swallowed
Skin H315: Causes skin
: - Category 2 N [2]
Corrosion/Irritation irritation
) o H317: May cause an
Skin Sensitization Category 1 ) i ) [2]
allergic skin reaction
Serious Eye H319: Causes serious
o Category 2A o [2]
Damage/Irritation eye irritation
Specific Target Organ H335: May cause
o Category 3 ) S [2]
Toxicity respiratory irritation

The assigned GHS pictogram is the GHS07 Exclamation Mark, with the signal word "Warning".

[4]
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Risk Assessment and Mitigation: The Core of Safe
Handling

A thorough risk assessment is paramount before any experimental work begins. The primary
routes of exposure are inhalation of the powder, skin/eye contact, and ingestion.[3]

Engineering Controls: The First Line of Defense

Engineering controls are designed to isolate personnel from the hazard.

o Chemical Fume Hood: All weighing and handling of 2-Amino-5-iodo-3-nitropyridine powder
must be conducted in a certified chemical fume hood. This is crucial to prevent the inhalation
of fine particulates, which can cause respiratory irritation.[3][5]

¢ Ventilation: Ensure the laboratory is well-ventilated to dissipate any potential fugitive
emissions.[6][7]

o Safety Infrastructure: Eyewash stations and safety showers must be readily accessible and
tested regularly.[3]

Personal Protective Equipment (PPE): The Essential
Barrier

PPE provides a direct barrier between the user and the chemical.[8] Selection must be based
on the specific hazards of the compound.

e Hand Protection: Use chemical-resistant gloves, such as nitrile gloves. Gloves must be
inspected for tears or punctures before use. Contaminated gloves should be removed
immediately using the proper technique to avoid skin contact, and hands should be washed
thoroughly.[7][9]

» Eye Protection: Chemical safety goggles or safety glasses with side shields are mandatory
to protect against splashes or airborne powder.[3][7][10]

» Skin and Body Protection: A standard laboratory coat must be worn and kept fully fastened.
For larger quantities or tasks with a higher risk of spillage, consider a chemical-resistant
apron.[9][11]
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» Respiratory Protection: If work cannot be conducted in a fume hood or if dust generation is
significant, a NIOSH-approved respirator with a particulate filter (e.g., N95) is required.[7][8]
[10]

Standard Operating Procedures (SOPSs)

Adherence to validated protocols is the cornerstone of a trustworthy safety system.

General Handling and Usage Protocol

This workflow minimizes exposure during routine handling.

Step-by-Step Methodology:

Preparation: Before handling, ensure the fume hood is operational and the work area is
clean and uncluttered. Don all required PPE.

o Weighing: Conduct all weighing operations on a draft shield balance inside the fume hood to
contain airborne powder.

o Dispensing: Use spatulas and other tools carefully to minimize dust formation. Avoid pouring
the dry powder where possible.

o Post-Handling: Tightly seal the container immediately after use.[4][6]

o Decontamination: Clean all surfaces, glassware, and equipment that came into contact with
the chemical.

» Hygiene: Wash hands and any exposed skin thoroughly with soap and water after
completing work and before leaving the laboratory.[4] Do not eat, drink, or smoke in the work
area.[4][9]
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Storage Protocol
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Proper storage is critical to maintaining chemical stability and preventing accidental exposure

or reaction.

Container: Keep the compound in its original, tightly sealed container.[6]

Location: Store in a cool, dry, and well-ventilated area designated for hazardous chemicals.
[3][6] The storage area should be secure and locked to prevent unauthorized access.[4][5]

Incompatibilities: Segregate from strong oxidizing agents and strong acids.[3][4] Storing
incompatible chemicals together can lead to dangerous reactions, fire, or explosions.

Emergency and Disposal Procedures

Preparedness for emergencies is hon-negotiable.

EXxposure Response

Immediate and correct action is vital in an exposure event.

Step-by-Step Emergency Protocol:

Inhalation: Immediately move the affected person to fresh air. If breathing is difficult or they
feel unwell, seek medical attention.[4][6]

Skin Contact: Remove all contaminated clothing immediately. Wash the affected skin area
with plenty of soap and water for at least 15 minutes.[4][6] If skin irritation or an allergic
reaction occurs, seek medical advice.[4]

Eye Contact: Immediately flush eyes with copious amounts of water for at least 15 minutes,
occasionally lifting the upper and lower eyelids. Remove contact lenses if present and easy
to do.[4][6] Seek immediate medical attention.[4]

Ingestion: Do NOT induce vomiting. Rinse the mouth thoroughly with water. Call a poison
control center or physician immediately for treatment advice.[4][6]
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Spill Management

Accidental spills must be handled promptly and safely.
Step-by-Step Spill Cleanup Protocol:
o Evacuate: Alert others in the area and evacuate non-essential personnel.

o Ventilate & Control: Ensure the area is well-ventilated (if safe to do so) and shut off all
ignition sources.[4]

o PPE: Don appropriate PPE, including respiratory protection, gloves, and eye protection.

o Containment: Carefully sweep up the spilled solid material. Avoid actions that create dust.[4]
Use spark-proof tools if there is a fire hazard.[6][7]
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o Collection: Place the swept-up material into a suitable, labeled container for hazardous
waste disposal.[4]

o Decontamination: Clean the spill area thoroughly with a suitable solvent, collecting the
rinsate as hazardous waste.

» Disposal: Dispose of the waste container according to institutional and local regulations.

Waste Disposal

2-Amino-5-iodo-3-nitropyridine and any materials contaminated with it must be treated as
hazardous waste.

e Segregation: Do not mix this waste with other waste streams.[5][11]

» Containerization: Collect waste in a clearly labeled, sealed, and chemically resistant
container.[5][11]

o Disposal Route: The only acceptable method of disposal is through a licensed chemical
waste disposal contractor or an approved waste disposal plant.[3][11] Never dispose of this
chemical down the drain or in general trash.[11]

» Empty Containers: Empty containers should be treated as hazardous waste. They can be
triple-rinsed with a suitable solvent, with the rinsate collected as hazardous waste. The
rinsed container should then be punctured to prevent reuse before disposal.[11]
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e Proper Disposal of 2-Amino-5-nitrobenzoic Acid: A Step-by-Step Guide for Labor

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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